Cas no 62173-99-3 (L-(+)-Mandelic Acid Benzyl Ester)

L-(+)-Mandelic Acid Benzyl Ester Properties

Names and Identifiers

• L-(+)-Mandelic Acid Benzyl Ester
• Benzyl L-(+)-Mandelate
• benzyl (2S)-2-hydroxy-2-phenylacetate
• Benzyl (S)-(+)-mandelate
• benzyl L-mandelate
• (S)-benzyl mandelate
• SCHEMBL5117818
• MFCD00274325
• A868539
• D91489
• Benzyl (2S)-hydroxy(phenyl)acetate
• JFKWZVQEMSKSBU-AWEZNQCLSA-N
• M1355
• Benzeneaceticacid,a-hydroxy-,phenylmethyl ester,(as)-
• Benzeneaceticacid, a-hydroxy-, phenylmethyl ester, (aS)-
• Oprea1_804492
• (S)-benzyl 2-hydroxy-2-phenylacetate
• DTXSID601044499
• (S)-mandelic acid, benzyl ester
• CCG-242601
• AKOS015889531
• Benzyl (S)-(+)-mandelate, 99%
• AS-62666
• 62173-99-3
• +Expand

• MDL： MFCD00274325
• InChIKey： JFKWZVQEMSKSBU-AWEZNQCLSA-N
• Inchi： InChI=1S/C15H14O3/c16-14(13-9-5-2-6-10-13)15(17)18-11-12-7-3-1-4-8-12/h1-10,14,16H,11H2/t14-/m0/s1
• SMILES： C1=CC=C(C=C1)COC(=O)[C@H](C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 242.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 242.094
• Heavy Atom Count: 18
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 2.46340
• PSA: 46.53000
• Refractive Index: 34 ° (C=1, CH3CN)
• Boiling Point: 386.8 ºC at 760 mmHg
• Melting Point: 105.0 to 109.0 deg-C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 163 °C
• Color/Form: Powder
• Solubility: Not determined.
• Optical Activity: [α]25/D +55°, c = 1 in chloroform
• Density: 1.204

L-(+)-Mandelic Acid Benzyl Ester Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H110
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

L-(+)-Mandelic Acid Benzyl Ester Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents